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Compound of Interest

Compound Name: Ternidazole-d6hydrochloride

Cat. No.: B583655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Ternidazole-d6 hydrochloride, a deuterated analog of the antiprotozoal agent

Ternidazole. This document is intended to serve as a valuable resource for researchers and

professionals engaged in drug development, metabolism studies, and analytical method

development.

Core Chemical and Physical Properties
Ternidazole-d6 hydrochloride is a stable isotope-labeled version of Ternidazole hydrochloride,

primarily utilized as an internal standard in pharmacokinetic and metabolic studies to ensure

accurate quantification. The deuteration is typically on the propanol side chain.
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Property Value Citation

Chemical Name
2-Methyl-5-nitro-1H-imidazole-

1-propanol-d6 Hydrochloride

Synonyms

1-(3-Hydroxypropyl-d6)-2-

methyl-5-nitroimidazole

Hydrochloride

CAS Number 1346599-62-9

Free Base CAS 1346746-61-9

Unlabeled HCl CAS 70028-95-4 [1]

Physical Properties
Quantitative physical data for Ternidazole-d6 hydrochloride is not extensively published. The

following table includes data for the unlabeled hydrochloride salt where available, which is

expected to be a close approximation.
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Property Value Notes Citation

Appearance
Off-White to Pale

Yellow Solid

Based on data for

Tinidazole.
[2]

Melting Point

Not available for d6

form. 118-120 °C

(Ternidazole)

Data for the non-

deuterated parent

compound. The

melting point of

Tinidazole, a related

compound, is 127-128

°C.

[2][3]

Boiling Point Not available

Solubility

DMSO: 250 mg/mL

(1127.96 mM) (for

Ternidazole HCl)

Sonication may be

required. Also soluble

in formulations of

PEG300, Tween-80,

and saline.

[4][5]

Chemical Properties
Property Value Citation

Molecular Formula C₇H₆D₆ClN₃O₃

Molecular Weight 227.68 g/mol

Purity >98% (by HPLC) [4]

Storage
Store at -20°C, keep away

from moisture.
[4][5]

Stability

Stable for ≥ 2 years at -20°C.

Stock solutions are stable for 6

months at -80°C or 1 month at

-20°C.

[4][6]
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Ternidazole, the parent compound of Ternidazole-d6 hydrochloride, is a 5-nitroimidazole

antibiotic. Its mechanism of action is characteristic of this class of drugs, which are effective

against anaerobic bacteria and protozoa.
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Mechanism of action for Ternidazole.

Experimental Protocols
Detailed experimental protocols for Ternidazole-d6 hydrochloride are not readily available in the

public domain. However, the following sections outline standard methodologies for the analysis

of the parent compound and related nitroimidazoles, which can be adapted for the deuterated

analog.

High-Performance Liquid Chromatography (HPLC)
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HPLC is a common technique for the quantification of Ternidazole and related compounds in

various matrices.

Objective: To determine the purity of a Ternidazole sample or its concentration in a formulation.

Instrumentation and Conditions (Representative):

HPLC System: A standard HPLC system with a UV-Vis detector is suitable.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly used.

Mobile Phase: A mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.g.,

methanol or acetonitrile) is typical. The exact ratio should be optimized.

Flow Rate: Approximately 1.0 mL/min.

Detection Wavelength: Around 317 nm, which is the λmax for Tinidazole in a phosphate

buffer.[1]

Injection Volume: 10-20 µL.

Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).

Sample Preparation:

Standard Solution: Accurately weigh a known amount of Ternidazole reference standard and

dissolve it in the mobile phase to prepare a stock solution. Further dilute to create a series of

calibration standards.

Sample Solution: Dissolve the sample containing Ternidazole in the mobile phase. If it is a

solid dosage form, it may require powdering, dissolution, sonication, and filtration.

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard solutions to generate a calibration curve.
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Inject the sample solution.

The concentration of Ternidazole in the sample is determined by comparing its peak area to

the calibration curve.

Sample Preparation
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A typical HPLC workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of

Ternidazole-d6 hydrochloride.

Objective: To confirm the chemical structure and the location of deuterium labeling.

Instrumentation and Conditions (General):
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Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a common solvent for similar

compounds.

Internal Standard: Tetramethylsilane (TMS) is typically used for referencing ¹H and ¹³C

spectra.

Procedure:

Dissolve a small amount of the Ternidazole-d6 hydrochloride sample in the chosen

deuterated solvent.

Acquire ¹H NMR and ¹³C NMR spectra.

For detailed structural confirmation, 2D NMR experiments such as COSY, HSQC, and HMBC

can be performed.

The absence of proton signals at the expected positions in the ¹H NMR spectrum and the

corresponding changes in the ¹³C NMR spectrum would confirm the deuterium labeling.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule, which is crucial for confirming its identity.

Objective: To confirm the molecular weight and isotopic enrichment of Ternidazole-d6

hydrochloride.

Instrumentation and Conditions (Representative):

Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is

preferred for accurate mass measurements.

Ionization Source: Electrospray ionization (ESI) is a common choice for this type of

molecule.

Mode: Positive ion mode is typically used.
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Procedure:

Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile

with a small amount of formic acid).

Infuse the sample directly into the mass spectrometer or introduce it via an LC system.

Acquire the mass spectrum. The data will show the molecular ion peak corresponding to the

mass of the deuterated compound.

Safety and Handling
Based on the safety data sheets for Ternidazole and the related compound Tinidazole, the

following precautions should be observed:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[7][8]

Handling: Handle in a well-ventilated area. Avoid the formation of dust and aerosols.[7][9]

Storage: Keep the container tightly closed in a dry and well-ventilated place. For long-term

storage, refrigeration at -20°C is recommended.[4][5]

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[7]

This guide provides a summary of the available technical information on Ternidazole-d6

hydrochloride. For specific applications, it is recommended to consult the certificate of analysis

provided by the supplier and to perform appropriate validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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